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Executive Summary
The HIV-1 capsid is a conical protein shell that is fundamental to the viral life cycle. Far from

being a passive container for the viral genome, the capsid is a dynamic structure that

orchestrates multiple critical events, including reverse transcription, trafficking to the nucleus,

and nuclear import. Its essential and multifaceted roles make it a prime target for novel

antiretroviral therapies. This technical guide provides a comprehensive overview of the

foundational research on the HIV-1 capsid, detailing its structure, function, and the key

experimental methodologies used to elucidate its properties. Quantitative data are presented in

tabular format for clarity, and complex biological pathways and experimental workflows are

visualized using Graphviz diagrams.

The Architecture of the HIV-1 Capsid
The mature HIV-1 capsid is a fullerene cone, a unique structure in biology, composed of the

viral capsid protein (CA or p24). This intricate assembly is formed from approximately 250

hexamers and precisely 12 pentamers of the CA protein, creating a lattice that encloses the

viral RNA genome and essential enzymes like reverse transcriptase and integrase.[1][2] The

CA protein itself has two folded domains, the N-terminal domain (NTD) and the C-terminal

domain (CTD), connected by a flexible linker.[3] The precise arrangement and interactions

between these domains and subunits are critical for the capsid's stability and function.[3]
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Table 1: Quantitative Properties of the HIV-1 Capsid
Property Value

Constituent Protein Capsid (CA/p24)

Number of CA Monomers ~1,200 - 1,500[3][4]

Number of Hexamers ~250[1][5]

Number of Pentamers 12[1][5]

Dimensions
~100-120 nm (length), ~60 nm (wide end), ~20

nm (narrow end)[6]

Total Mass ~64 million atoms (including solvent)[7]

The Central Role of the Capsid in the HIV-1 Life
Cycle
The capsid is a key player throughout the early stages of HIV-1 infection, from the moment it

enters the cytoplasm until the viral DNA is integrated into the host genome.

Post-Entry Events and Reverse Transcription
Upon fusion of the viral and cellular membranes, the capsid is released into the cytoplasm.[3] It

acts as a protective vessel, shielding the viral genome from host cell restriction factors and

innate immune sensors.[1][8] The capsid also provides a confined environment that is thought

to be optimal for the process of reverse transcription, where the viral RNA is converted into

DNA.[1][9]

Trafficking and Nuclear Import
The capsid then hijacks the host cell's cytoskeleton, particularly microtubules, to travel towards

the nucleus.[10] While it was once believed that the capsid disassembles in the cytoplasm,

there is now substantial evidence that the intact or nearly intact capsid can pass through the

nuclear pore complex (NPC).[8][9] This remarkable feat is mediated by interactions between

the capsid surface and specific nucleoporins, such as Nup153, and host factors like CPSF6.[5]

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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